Benzenepropanamide, N-[3-(1H-imidazol-1-yl)propyl]-

• CAS No.: 93668-06-5
• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol
• IUPAC Name: N-(3-imidazol-1-ylpropyl)-3-phenylpropanamide
• InChI: InChI=1S/C15H19N3O/c19-15(8-7-14-5-2-1-3-6-14)17-9-4-11-18-12-10-16-13-18/h1-3,5-6,10,12-13H,4,7-9,11H2,(H,17,19)
• InChI Key: ZMWYNDRTNFEKHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)NCCCN2C=CN=C2

Description

Benzenepropanamide, N-[3-(1H-imidazol-1-yl)propyl]- is a useful research compound. Its molecular formula is C15H19N3O and its molecular weight is 257.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1.50 g. of 3-phenylpropionic acid, 1.62 g. of 1,1'-carbonyldiimidazole, and 40 ml. of tetrahydrofuran was stirred for 3 hours and 2.0 g. of 1H-imidazole-1-propanamine was added. The mixture was stirred for 18 hours, 5 ml. of water was added, and the reaction mixture was heated at reflux temperature for 30 minutes. The mixture was concentrated and 10 ml. 1N sodium hydroxide and 100 ml. of methylene chloride were added. The layers were separated and the organic layer was washed with water, dried over magnesium sulfate, and concentrated. The desired product was obtained as an oil, which was converted to the fumarate salt, m.p. 90°-92° C.